N-(2,5-difluorophenyl)-N'-(4-methylphenyl)urea

• IUPAC Name: 1-(2,5-difluorophenyl)-3-(4-methylphenyl)urea
• InChI: InChI=1S/C14H12F2N2O/c1-9-2-5-11(6-3-9)17-14(19)18-13-8-10(15)4-7-12(13)16/h2-8H,1H3,(H2,17,18,19)
• InChI Key: RZMYPFJMELZCBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C14H12F2N2O
• Molecular Weight: 262.25 g/mol

Description

N-(2,5-difluorophenyl)-N'-(4-methylphenyl)urea, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in the 1970s and has since been used in various medical applications.

Mechanism of Action

Diflunisal works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for pain and fever. By inhibiting the production of prostaglandins, Diflunisal reduces inflammation and pain.
Biochemical and Physiological Effects:
Diflunisal has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been used to treat various conditions, such as osteoarthritis, rheumatoid arthritis, and menstrual cramps. Diflunisal has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to reduce the production of beta-amyloid, a protein that is involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Diflunisal has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. Diflunisal has also been extensively studied, making it a well-known and well-understood compound. However, Diflunisal does have some limitations. It has been shown to have some toxic effects, particularly on the liver and kidneys, which can limit its use in certain experiments. Additionally, Diflunisal has been shown to have some interactions with other drugs, which can complicate experiments.

Future Directions

There are several potential future directions for the study of Diflunisal. One area of research is the potential use of Diflunisal in the treatment of Alzheimer's disease. Further studies are needed to determine the efficacy and safety of Diflunisal in this application. Another potential area of research is the development of Diflunisal analogs with improved properties, such as reduced toxicity or increased potency. Finally, Diflunisal could be studied in combination with other drugs to determine if it has synergistic effects.

Synthesis Methods

Diflunisal can be synthesized by reacting 2,5-difluorophenyl isocyanate with 4-methylphenylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dimethylformamide. The resulting product is then purified using various methods, such as recrystallization or column chromatography.

Scientific Research Applications

Diflunisal has been extensively studied for its anti-inflammatory properties. It has been found to inhibit the production of prostaglandins, which are inflammatory mediators. Diflunisal has also been shown to have analgesic properties, making it useful in the treatment of pain.